2-(2-methoxyphenoxy)-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-methoxyphenoxy)-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C22H27N3O4S and its molecular weight is 429.54. The purity is usually 95%.
BenchChem offers high-quality 2-(2-methoxyphenoxy)-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-methoxyphenoxy)-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enzyme Inhibitory Activities
Research has demonstrated the synthesis and evaluation of triazole analogues with a similar structural motif for their potential in inhibiting enzymes like bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. One study found that certain compounds exhibited significant inhibitory activities against these enzymes, suggesting their potential application in therapeutic areas related to enzyme dysregulation (Virk et al., 2018).
Synthesis Methodologies
The development of efficient synthesis methods for related compounds has been a focus of research. For example, a study explored the use of nano magnetite as a catalyst for the one-pot synthesis of aryl(piperidin-1-yl)methyl)naphthalene-2-ol and related derivatives under ultrasound irradiation, highlighting advancements in synthetic techniques that could be applicable to the synthesis of the compound (Mokhtary & Torabi, 2017).
Medicinal Chemistry
The compound's structural features, including the piperidine moiety and acetamide linkage, are common in medicinal chemistry for their diverse pharmacological properties. For instance, a study on ACAT-1 inhibitors for potential treatment of diseases involving ACAT-1 overexpression identified compounds with similar structural components, which implies the relevance of such structures in drug development (Shibuya et al., 2018).
Antimicrobial and Antitumor Activities
Derivatives of related structures have been synthesized and evaluated for their antimicrobial and antitumor activities. A study on hydrazide and oxadiazole derivatives found significant activity against various bacteria and human tumor cell lines, suggesting the potential of similar compounds in chemotherapy (Kaya et al., 2017).
properties
IUPAC Name |
2-(2-methoxyphenoxy)-N-[[1-(2-methylsulfanylpyridine-3-carbonyl)piperidin-4-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O4S/c1-28-18-7-3-4-8-19(18)29-15-20(26)24-14-16-9-12-25(13-10-16)22(27)17-6-5-11-23-21(17)30-2/h3-8,11,16H,9-10,12-15H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWFRIYDKOFWHNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)NCC2CCN(CC2)C(=O)C3=C(N=CC=C3)SC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-methoxyphenoxy)-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.